Cas no 1308973-59-2 (2-(4-carbamoylbenzenesulfonamido)propanoic acid)

• Product Name: 2-(4-carbamoylbenzenesulfonamido)propanoic acid
• CAS No: 1308973-59-2
• MF: C₁₀H₁₂N₂O₅S
• MW: 272.277681350708
• CID: 4674933
• PubChem ID: 43241528
• Update Time: 2025-06-11

2-(4-carbamoylbenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-carbamoylbenzenesulfonamido)propanoic acid

• Inchi： 1S/C10H12N2O5S/c1-6(10(14)15)12-18(16,17)8-4-2-7(3-5-8)9(11)13/h2-6,12H,1H3,(H2,11,13)(H,14,15)/t6-/m0/s1
• InChI Key： MGZPCTYVXOSJPA-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](C)NS(C1=CC=C(C(N)=O)C=C1)(=O)=O

Additional information on 2-(4-carbamoylbenzenesulfonamido)propanoic acid

Introduction to 2-(4-carbamoylbenzenesulfonamido)propanoic acid (CAS No. 1308973-59-2)

2-(4-carbamoylbenzenesulfonamido)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1308973-59-2, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a benzenesulfonamide moiety linked to a propanoic acid side chain, which contributes to its unique chemical properties and reactivity.

The benzenesulfonamide group in 2-(4-carbamoylbenzenesulfonamido)propanoic acid plays a crucial role in modulating biological pathways by serving as a hinge point for interactions with target proteins and enzymes. This feature has made it a valuable scaffold in the design of novel drug candidates targeting various diseases, including inflammatory disorders, infectious diseases, and metabolic conditions. Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in developing next-generation therapeutics due to their ability to enhance binding affinity and selectivity.

One of the most compelling aspects of 2-(4-carbamoylbenzenesulfonamido)propanoic acid is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of both the carbamoyl and sulfonamido functional groups provides multiple sites for chemical modification, enabling researchers to fine-tune the pharmacological properties of derived compounds. For instance, modifications at the aromatic ring or the sulfonamide moiety can significantly alter the compound's solubility, metabolic stability, and target specificity.

In recent years, computational modeling and high-throughput screening have been instrumental in identifying promising sulfonamide-based drug candidates. Studies have demonstrated that compounds structurally related to 2-(4-carbamoylbenzenesulfonamido)propanoic acid exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are implicated in various pathological processes. These findings underscore the compound's significance as a building block for developing targeted therapies.

The propanoic acid moiety in 2-(4-carbamoylbenzenesulfonamido)propanoic acid contributes to its amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. This property is particularly advantageous in drug design, as it facilitates membrane permeability and cellular uptake. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets.

Recent research has also explored the role of sulfonamides in modulating immune responses. Studies indicate that certain sulfonamide derivatives can inhibit inflammatory pathways by interacting with cytokine receptors or signaling molecules. Given this potential, 2-(4-carbamoylbenzenesulfonamido)propanoic acid may serve as a lead compound for developing immunomodulatory agents aimed at treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(4-carbamoylbenzenesulfonamido)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between 4-aminobenzenesulfonyl chloride and propanoic acid derivatives, followed by carbamylation under basic conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 2-(4-carbamoylbenzenesulfonamido)propanoic acid (CAS No. 1308973-59-2) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and biological activities make it a valuable tool for researchers investigating novel therapeutic strategies across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicinal chemistry.